Cas no 2227821-79-4 ((3R)-3-hydroxy-5-methoxypentanoic acid)

• Product Name: (3R)-3-hydroxy-5-methoxypentanoic acid
• CAS No: 2227821-79-4
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 5927247
• PubChem ID: 165838702
• Update Time: 2025-06-10

(3R)-3-hydroxy-5-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-5-methoxypentanoic acid
• 2227821-79-4
• EN300-1822995

• Inchi： 1S/C6H12O4/c1-10-3-2-5(7)4-6(8)9/h5,7H,2-4H2,1H3,(H,8,9)/t5-/m1/s1
• InChI Key： PVHRSKRBMYDWJA-RXMQYKEDSA-N
• SMILES： O[C@@H](CC(=O)O)CCOC

Computed Properties

• Exact Mass: 148.07355886g/mol
• Monoisotopic Mass: 148.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R)-3-hydroxy-5-methoxypentanoic acid

Introduction to (3R)-3-hydroxy-5-methoxypentanoic Acid (CAS No. 2227821-79-4)

(3R)-3-hydroxy-5-methoxypentanoic acid, with the chemical formula C₈H₁₂O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. This enantiomerically pure compound, identified by its CAS number 2227821-79-4, has garnered attention due to its unique structural properties and potential applications in drug development and biochemical studies.

The compound belongs to the class of hydroxy fatty acids, which are widely recognized for their roles in metabolic pathways and as intermediates in the synthesis of various bioactive molecules. The presence of both a hydroxyl group and a methoxy group in the side chain of pentanoic acid makes it a versatile building block for synthesizing more complex molecules.

Recent research has highlighted the importance of enantiomerically pure compounds in pharmaceutical applications. The stereochemistry of (3R)-3-hydroxy-5-methoxypentanoic acid plays a crucial role in determining its biological activity. Studies have shown that enantiomers can exhibit significantly different pharmacological properties, making the selection of the correct stereoisomer essential for therapeutic efficacy.

In the context of drug discovery, (3R)-3-hydroxy-5-methoxypentanoic acid has been investigated as a potential precursor for the synthesis of novel therapeutic agents. Its structural features suggest that it could be incorporated into molecules targeting various biological pathways, including those involved in inflammation, pain, and metabolic disorders. The compound's ability to serve as a chiral building block is particularly valuable in the development of enantiopure drugs, which often exhibit improved safety profiles and reduced side effects.

One area where this compound has shown promise is in the synthesis of non-proteinogenic amino acids. These non-proteinogenic amino acids are not typically found in proteins but can be incorporated into peptides and proteins to modulate their biological activity. (3R)-3-hydroxy-5-methoxypentanoic acid could serve as a key intermediate in creating such modified amino acids, which may have applications in peptide-based therapeutics and biologics.

The compound's reactivity also makes it a useful tool in synthetic chemistry. Its functional groups allow for further derivatization, enabling chemists to design and synthesize a wide range of derivatives with tailored properties. This flexibility is particularly important in medicinal chemistry, where small modifications can significantly impact the biological activity of a molecule.

Advances in synthetic methodologies have made it increasingly feasible to produce enantiomerically pure compounds like (3R)-3-hydroxy-5-methoxypentanoic acid on a larger scale. Techniques such as asymmetric synthesis and chiral resolution have enabled researchers to obtain high-purity enantiomers, which are essential for many pharmaceutical applications. These advancements have opened up new possibilities for drug development and have enhanced our ability to explore the full potential of stereochemically complex molecules.

The role of (3R)-3-hydroxy-5-methoxypentanoic acid in metabolic studies is also noteworthy. Hydroxy fatty acids are known to participate in various metabolic processes, including energy metabolism and lipid biosynthesis. By studying compounds like this one, researchers can gain insights into these pathways and identify potential targets for therapeutic intervention. This knowledge could lead to the development of new strategies for managing metabolic disorders such as obesity and diabetes.

In conclusion, (3R)-3-hydroxy-5-methoxypentanoic acid (CAS No. 2227821-79-4) is a multifaceted compound with significant potential in pharmaceutical research and biochemical studies. Its unique structural features, stereochemical purity, and reactivity make it a valuable tool for drug discovery and synthetic chemistry. As research continues to uncover new applications for this compound, its importance in advancing our understanding of biological processes and developing novel therapeutics is likely to grow.